Cas no 685533-95-3 (Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)-)

Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)- structure
685533-95-3 structure
Product Name:Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)-
CAS No:685533-95-3
MF:C11H15F3N2O
MW:248.244813203812
CID:1729255
PubChem ID:26189342
Update Time:2025-04-21

Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)-
    • 2-[2-(DIMETHYLAMINO)ETHOXY]-5-(TRIFLUOROMETHYL)-ANILINE
    • A1-80075
    • SCHEMBL12398619
    • 685533-95-3
    • QPDDGJVGQBJBFD-UHFFFAOYSA-N
    • 2-(2-(dimethylamino)ethoxy)-5-(trifluoromethyl)aniline
    • 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)aniline
    • AKOS010336068
    • Inchi: 1S/C11H15F3N2O/c1-16(2)5-6-17-10-4-3-8(7-9(10)15)11(12,13)14/h3-4,7H,5-6,15H2,1-2H3
    • InChI Key: QPDDGJVGQBJBFD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)N)OCCN(C)C)(F)F

Computed Properties

  • Exact Mass: 248.11375
  • Monoisotopic Mass: 248.11364759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • PSA: 38.49

Benzenamine, 2-[2-(dimethylamino)ethoxy]-5-(trifluoromethyl)- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
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